1-Benzoyl-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 3,4-dihydro-2H-quinolin-1-yl(phenyl)methanone
• InChI: InChI=1S/C16H15NO/c18-16(14-8-2-1-3-9-14)17-12-6-10-13-7-4-5-11-15(13)17/h1-5,7-9,11H,6,10,12H2
• InChI Key: CEBQABUYWIZVHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=CC=CC=C3
• Molecular Formula: C16H15NO
• DSSTOX Substance ID: DTXSID101288000
• Molecular Weight: 237.30 g/mol
• CAS No.: 16078-38-9

Description

1-Benzoyl-1,2,3,4-tetrahydroquinoline (1-BTHQ) is an organic compound that has been studied for its potential applications in synthetic organic chemistry and its potential biological applications. 1-BTHQ is a member of the tetrahydroquinoline family, and is composed of a benzoyl group attached to a tetrahydroquinoline ring. This compound has been studied for its use in the synthesis of various organic compounds, as well as for its potential applications in the field of biochemistry.

Scientific Research Applications

Anticancer Applications

1-Benzoyl-1,2,3,4-tetrahydroquinoline derivatives have shown potential in cancer treatment. A study by Redda, Gangapuram, and Ardley (2010) synthesized analogs maintaining the tetrahydroisoquinoline moiety with modifications on the phenyl ring. These compounds exhibited potent cytotoxicity against various breast cancer cell lines, suggesting their potential as anticancer agents (Redda, Gangapuram, & Ardley, 2010).

Gene Expression Control

Smith et al. (2003) prepared a library of cis-1-benzoyl-2-methyl-4-(phenylamino)-1,2,3,4-tetrahydroquinolines, demonstrating their ability to cause expression of a reporter gene downstream of an ecdysone response element. This indicates their utility in controlling gene expression in ecdysone responsive systems (Smith et al., 2003).

Development of Novel Heterocyclic Systems

Szakonyi et al. (2002) reported the synthesis of 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylic acid derivatives. This research contributes to the development of new types of heterocyclic systems, indicating the versatility of tetrahydroquinoline derivatives in organic synthesis (Szakonyi, Fülöp, Tourwé, & de Kimpe, 2002).

Microbiological Transformations

Crabb, Canfield, and Bowen (1994) explored the stereochemistry of derivatives of 1,2,3,4-tetrahydroquinolin-4-ol, including this compound, using microbial transformations. This study provides insights into the biological transformations and stereochemical configurations of these compounds (Crabb, Canfield, & Bowen, 1994).

Inhibition of Inflammatory Mediators

A study by Bui, Oh, Lee, and Cho (2020) reported that novel 1,2,3,4-tetrahydroquinoline derivatives with N-benzoyl substituents inhibited nuclear factor-kappa B (NF-κB), a key regulator in immune and inflammatory responses. This highlights their potential application in treating neuroinflammation and related disorders (Bui, Oh, Lee, & Cho, 2020).

Safety and Hazards

1-Benzoyl-1,2,3,4-tetrahydroquinoline is classified under GHS07 for safety. The hazard statements include H302, H312, and H332. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

The primary target of 1-Benzoyl-1,2,3,4-tetrahydroquinoline is the retinoic acid receptor-related orphan receptor γ (RORγ) . RORγ is an attractive therapeutic target for the treatment of various diseases, including prostate cancer .

Mode of Action

This compound derivatives act as inverse agonists of RORγ . This means they bind to RORγ and reduce its activity, leading to a decrease in the transcriptional activity of the receptor . The interaction of the compound with RORγ results in the inhibition of the receptor’s activity and the suppression of the expression of genes regulated by RORγ .

Biochemical Pathways

The action of this compound on RORγ affects the Th17/IL-17 pathway . This pathway is involved in the differentiation of CD4+ T cells into Th17 cells and the production of pro-inflammatory cytokines, including IL-17 and IL-22 . By inhibiting RORγ, the compound reduces the activity of this pathway, which can have various downstream effects, including a decrease in inflammation and the progression of diseases like prostate cancer .

Result of Action

The action of 1-Benzyl-1,2,3,4-tetrahydroquinoline results in a decrease in the activity of RORγ and the Th17/IL-17 pathway . This leads to a reduction in the production of pro-inflammatory cytokines and can inhibit the progression of diseases like prostate cancer . The compound also has the potential to inhibit the growth of tumor cells .

Biochemical Analysis

Biochemical Properties

It is known that tetrahydroisoquinolines (THIQs), a class of compounds to which 1-Benzoyl-1,2,3,4-tetrahydroquinoline belongs, can act as precursors for various alkaloids displaying multifarious biological activities .

Molecular Mechanism

It is known that THIQs can undergo reactions involving isomerization of iminium intermediate